molecular formula C9H13BrN2O B1441629 2-[(5-Bromo-2-pyridinyl)(ethyl)amino]-1-ethanol CAS No. 1220017-35-5

2-[(5-Bromo-2-pyridinyl)(ethyl)amino]-1-ethanol

Cat. No. B1441629
CAS RN: 1220017-35-5
M. Wt: 245.12 g/mol
InChI Key: AKEIEGQLTCSZMP-UHFFFAOYSA-N
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Description

“2-[(5-Bromo-2-pyridinyl)(ethyl)amino]-1-ethanol” is a chemical compound . It is related to 2-Amino-5-bromopyridine, which is a brominated aromatic amine reagent used for the synthesis of polycyclic azaarenes .

Scientific Research Applications

Photoresponsive Materials

2-[(5-Bromo-2-pyridinyl)(ethyl)amino]-1-ethanol: has been utilized in the synthesis of pyrazolinone derivatives with photoreversible properties . These materials exhibit significant color changes upon UV illumination, which is reversible, making them suitable for high-density optical storage and fluorescence switching applications.

Insecticidal Activities

Compounds containing the N-pyridylpyrazole moiety, which can be derived from 2-[(5-Bromo-2-pyridinyl)(ethyl)amino]-1-ethanol, have shown promising insecticidal activities . These compounds target ryanodine receptors in insects, causing an uncontrolled release of calcium stores, leading to their paralysis and death.

Fluorescence Switching

The introduction of the 5-bromopyridine group to the molecular structure of certain compounds has been shown to result in excellent fluorescence reversibility under alternating UV and visible light . This property is essential for the development of fluorescent molecular switches used in various technological applications.

Sensors

Derivatives of 2-[(5-Bromo-2-pyridinyl)(ethyl)amino]-1-ethanol are potential candidates for sensor applications due to their photochromic and fluorescent properties . These compounds can undergo significant color changes upon exposure to external stimuli, which is a desirable feature in sensor design.

Molecular Light Opening

The structural modification of molecules to include 2-[(5-Bromo-2-pyridinyl)(ethyl)amino]-1-ethanol has been explored for applications in molecular light opening . This involves the use of light to trigger molecular events, which is a critical aspect of photochemistry and molecular electronics.

High-Density Storage

The photochromic properties of materials derived from 2-[(5-Bromo-2-pyridinyl)(ethyl)amino]-1-ethanol make them suitable for high-density storage applications . They can be used to store information optically, with the ability to write and erase data using light.

properties

IUPAC Name

2-[(5-bromopyridin-2-yl)-ethylamino]ethanol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H13BrN2O/c1-2-12(5-6-13)9-4-3-8(10)7-11-9/h3-4,7,13H,2,5-6H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AKEIEGQLTCSZMP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CCO)C1=NC=C(C=C1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H13BrN2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(5-Bromo-2-pyridinyl)(ethyl)amino]-1-ethanol

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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